![molecular formula C14H20N2O3 B1397257 Ethyl 3-amino-4-(4-hydroxy-1-piperidinyl)benzoate CAS No. 1219967-19-7](/img/structure/B1397257.png)
Ethyl 3-amino-4-(4-hydroxy-1-piperidinyl)benzoate
Overview
Description
Ethyl 3-amino-4-(4-hydroxy-1-piperidinyl)benzoate, also known as 4-(4-hydroxy-1-piperidinyl)benzoic acid ethyl ester, is an organic compound that has been widely studied in recent years due to its potential applications in the fields of medicinal chemistry and drug design. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, analgesic, and anti-tumor properties. It is also known to possess anticonvulsant, anti-diabetic, and anti-nociceptive activities.
Scientific Research Applications
1. Synthesis of Orthogonally Protected Amino Acids
Ethyl 3-amino-4-(4-hydroxy-1-piperidinyl)benzoate is utilized in the synthesis of orthogonally protected amino acids, which are essential for creating edeine analogs. This process involves differentially N-protected (S)-2,3-diaminopropanoic acid and the absolute configuration of the asymmetric carbon atoms is crucial in these syntheses (Czajgucki, Sowiński, & Andruszkiewicz, 2003).
2. Selective Precipitation of Anions
This compound has been tested for its ability to selectively precipitate anions, showing reactivity particularly with oxyanions of Group VIB and vanadium. Its potential in the selective removal and recovery of these anions from aqueous solutions highlights its significance in analytical chemistry (Heininger & Meloan, 1992).
3. Optical Nonlinear Properties
Ethyl 3-amino-4-(4-hydroxy-1-piperidinyl)benzoate-derived Schiff base compounds have been synthesized and studied for their optical nonlinear properties. These compounds exhibit significant nonlinear refractive indices and optical limiting properties, making them candidates for use in optical limiters (Abdullmajed et al., 2021).
4. Pharmacological Characterization
Ethyl 3-amino-4-(4-hydroxy-1-piperidinyl)benzoate derivatives have been characterized pharmacologically for potential use in preterm labor treatment. These compounds exhibit affinity for β3-adrenoceptors and have been shown to inhibit spontaneous contractions in human myometrial strips (Croci et al., 2007).
5. Antibacterial Activity
Derivatives of Ethyl 3-amino-4-(4-hydroxy-1-piperidinyl)benzoate have been synthesized and tested for antibacterial activity. Certain derivatives have shown significant antibacterial ability against both gram-negative and gram-positive bacteria (Shakir, Saoud, & Hussain, 2020).
properties
IUPAC Name |
ethyl 3-amino-4-(4-hydroxypiperidin-1-yl)benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3/c1-2-19-14(18)10-3-4-13(12(15)9-10)16-7-5-11(17)6-8-16/h3-4,9,11,17H,2,5-8,15H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDEOVLDXZQJDLY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)N2CCC(CC2)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601232638 | |
Record name | Ethyl 3-amino-4-(4-hydroxy-1-piperidinyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601232638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1219967-19-7 | |
Record name | Ethyl 3-amino-4-(4-hydroxy-1-piperidinyl)benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1219967-19-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 3-amino-4-(4-hydroxy-1-piperidinyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601232638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.